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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol

CAS No.: 13429-07-7

Cat. No.: B122039

Get Quote

1-(2-Methoxypropoxy)-2-propanol is a chemical compound belonging to the family of

propylene glycol ethers.[1] It is also referred to by several synonyms, including 2-Propanol, 1-

(2-methoxypropoxy)- and is a component of dipropylene glycol monomethyl ether (DPGME)

isomer mixtures.[2][3]

Table 1: Physicochemical Properties of 1-(2-Methoxypropoxy)-2-propanol
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Property Value Source(s)

CAS Number 13429-07-7 [2]

Molecular Formula C₇H₁₆O₃ [2][3]

Molecular Weight 148.20 g/mol [2][3]

Appearance Colorless liquid [3]

Boiling Point 203.3 ± 15.0 °C (Predicted) [4]

Density 0.955 ± 0.06 g/cm³ (Predicted) [4]

Flash Point 76.7 °C (Predicted) [4]

Solubility

Soluble in chloroform, DMSO

(slightly), and methanol

(slightly).

[4]

Vapor Pressure
0.0678 mmHg at 25°C

(Predicted)
[4]

Refractive Index 1.422 (Predicted) [4]

Synthesis and Manufacturing
The primary industrial synthesis of 1-(2-Methoxypropoxy)-2-propanol involves the catalytic

alkoxylation of propylene oxide with a methoxypropanol isomer, typically 1-methoxy-2-propanol.

[5] This reaction is characterized by the ring-opening of the propylene oxide epoxide ring by the

hydroxyl group of methoxypropanol, forming an ether linkage.[5] The choice of catalyst is

critical in controlling the regioselectivity of the reaction. Basic catalysts, such as sodium

hydroxide (NaOH) or magnesium oxide (MgO), favor the formation of the secondary alcohol

isomer, 1-(2-methoxypropoxy)-2-propanol.[5] In contrast, acidic catalysts tend to yield the

primary alcohol isomer, 2-(2-methoxypropoxy)-1-propanol.[5]

The precursor, 1-methoxy-2-propanol, is industrially synthesized through the reaction of

methanol with propylene oxide.[5]

Below is a generalized workflow for the synthesis of 1-(2-Methoxypropoxy)-2-propanol.
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Precursor Synthesis

Main Reaction

Methanol

1-Methoxy-2-propanol

Propylene Oxide Basic Catalyst (e.g., NaOH)

1-(2-Methoxypropoxy)-2-propanol

Propylene Oxide Basic Catalyst (e.g., MgO)

Purification
(e.g., Distillation)

Click to download full resolution via product page

Synthesis Workflow for 1-(2-Methoxypropoxy)-2-propanol

Analytical Methodologies
The characterization and quantification of 1-(2-Methoxypropoxy)-2-propanol are typically

achieved through various spectroscopic and chromatographic techniques.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR are used for

structural elucidation. Spectral data is available on public databases such as PubChem.[2]

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present, notably the hydroxyl (-OH) and ether (C-O-C) groups. The NIST WebBook provides

vapor-phase IR spectra for this compound.[6][7]
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Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern. The NIST WebBook and PubChem contain mass spectral data,

typically obtained through gas chromatography-mass spectrometry (GC-MS).[2][6] The top

peak (m/z) is observed at 59.[2]

Chromatographic Analysis
Gas chromatography (GC) is a common method for the analysis of propylene glycol ethers.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

While a specific, detailed protocol for 1-(2-Methoxypropoxy)-2-propanol is not readily

available in the literature, a general method can be outlined based on the analysis of related

compounds.

Instrument: Gas chromatograph coupled with a mass spectrometer.

Column: A cyano-based capillary column is often suitable for separating isomers of glycol

ethers.[5]

Injector Temperature: Typically set around 250 °C to ensure efficient vaporization.[5]

Oven Temperature Program: An initial oven temperature of around 80 °C is a common

starting point, followed by a programmed temperature ramp to achieve separation.[5]

Carrier Gas: Helium is commonly used.

Detector: Mass spectrometer operating in electron ionization (EI) mode.

Toxicological Profile
There is a lack of specific toxicological data for 1-(2-Methoxypropoxy)-2-propanol (CAS

13429-07-7). The available information is often for the broader category of propylene glycol

ethers or for its precursor, 1-methoxy-2-propanol. According to aggregated GHS information

from ECHA, this chemical does not meet the criteria for classification as hazardous.[2]

Table 2: Toxicological Data for Related Compounds
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Test Species Route Value Compound Source(s)

LD₅₀ Rat Oral > 5000 mg/kg
1-Methoxy-2-

propanol
[8]

LD₅₀ Rabbit Dermal 13-14 g/kg
1-Methoxy-2-

propanol
[8]

LC₅₀ Rat Inhalation > 6000 ppm
1-Methoxy-2-

propanol
[8]

Skin Irritation Rabbit Dermal Not an irritant
1-Methoxy-2-

propanol
[8]

Eye Irritation Rabbit Ocular
Slightly

irritating

1-Methoxy-2-

propanol
[8]

Metabolism: The metabolism of propylene glycol ethers has been studied. The beta isomer of

propylene glycol monomethyl ether (PGME) is metabolized via alcohol and aldehyde

dehydrogenases to 2-methoxypropionic acid.[6] A minor pathway involves metabolism by

CYP450 enzymes to propylene glycol, which can then be further metabolized and excreted as

CO₂.[6] Conjugation with glucuronide and sulfate also occurs.[6]

Biological Effects and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the direct

effects of 1-(2-Methoxypropoxy)-2-propanol on any biological signaling pathways. Research

on related propylene glycol ethers suggests that some members of this class may have

neurotoxic effects, but these have not been specifically linked to 1-(2-Methoxypropoxy)-2-
propanol. Given its use as an industrial solvent, the primary biological interactions are

expected to be related to its physicochemical properties rather than specific receptor-mediated

signaling.

Applications
1-(2-Methoxypropoxy)-2-propanol is primarily used as a solvent in a variety of industrial and

commercial applications, including:

Paints and coatings[5]
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Inks[5]

Cleaners[5]

Cosmetics[5]

It also serves as a chemical intermediate in the synthesis of other compounds.[5]

Conclusion
1-(2-Methoxypropoxy)-2-propanol is a propylene glycol ether with a range of industrial

applications as a solvent. While its general synthesis and analytical characterization methods

are understood, there is a notable lack of specific, publicly available data on its experimental

physicochemical properties, detailed experimental protocols, and, most significantly, its

toxicological profile and interaction with biological signaling pathways. The available

toxicological data is primarily for its precursor, 1-methoxy-2-propanol, and the general class of

propylene glycol ethers. For a comprehensive risk assessment and understanding of its

biological effects, further research specifically on the 1-(2-Methoxypropoxy)-2-propanol
isomer is warranted. Researchers should exercise caution and refer to data on structurally

similar compounds in the absence of specific information, while clearly noting the limitations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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